Cas no 71215-70-8 (Poly(difluoromethylene),a-fluoro-w-(2-iodoethyl)- (9CI))

Poly(difluoromethylene),a-fluoro-w-(2-iodoethyl)- (9CI) structure
71215-70-8 structure
Product Name:Poly(difluoromethylene),a-fluoro-w-(2-iodoethyl)- (9CI)
CAS No:71215-70-8
MF:C3H4F3I
MW:223.963543891907
CID:567660
PubChem ID:156165
Update Time:2025-04-19

Poly(difluoromethylene),a-fluoro-w-(2-iodoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Poly(difluoromethylene),a-fluoro-w-(2-iodoethyl)- (9CI)
    • Poly(difluoromethylene), .alpha.-fluoro-.omega.-(2-iodoethyl)-
    • .alpha.-fluoro-.omega.-(2-iodoethyl)-Poly(difluoromethylene
    • 3,3,3-trifluoro-1-iodopropane
    • FD2005
    • 3-iodo-1,1,1-trifluoropropane
    • 1-Iodo-3,3,3-trifluoropropane over Cu
    • 1,1,1-Trifluoro-3-iodopropane
    • AKOS005063359
    • 1,1,1-Trifluoro-3-iodopropane, 97%
    • J-504802
    • 1-iodo-3,3,3-trifluoro-propane
    • 1,1,1-tris(fluoranyl)-3-iodanyl-propane
    • SCHEMBL9984
    • Propane, 1,1,1-trifluoro-3-iodo-
    • EN300-156159
    • MFCD00038531
    • FT-0615882
    • A826971
    • AMY6816
    • 3,3,3-Trifluoropropyl Iodide
    • trifluoroiodopropane
    • 460-37-7
    • AS-10244
    • SY030988
    • 3,3,3-trifluoropropyl iodid
    • CS-W002174
    • 1,1,1-trifluoro-3-iodo-propane
    • 1-Iodo-3,3,3-trifluoropropane
    • BCP08523
    • 3,3,3-Trifluoropropyliodide
    • T2588
    • DTXSID10963475
    • (3,3,3-trifluoro)-1-iodopropane
    • 71215-70-8
    • Inchi: 1S/C3H4F3I/c4-3(5,6)1-2-7/h1-2H2
    • InChI Key: ULIYQAUQKZDZOX-UHFFFAOYSA-N
    • SMILES: ICCC(F)(F)F

Computed Properties

  • Exact Mass: 223.93098g/mol
  • Monoisotopic Mass: 223.93098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 48.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0Ų
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